6-[(Phenylmethoxy)methyl]-1,4-dioxane-2-methanol

• IUPAC Name: [6-(phenylmethoxymethyl)-1,4-dioxan-2-yl]methanol
• InChI: InChI=1S/C13H18O4/c14-6-12-8-16-10-13(17-12)9-15-7-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2
• InChI Key: KODWKCTWEHBMQH-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(CO1)COCC2=CC=CC=C2)CO
• Molecular Formula: C13H18O4
• DSSTOX Substance ID: DTXSID70708304
• Molecular Weight: 238.28 g/mol
• CAS RN: 79494-95-4

Description

“6-[(Phenylmethoxy)methyl]-1,4-dioxane-2-methanol” is a chemical compound with the molecular formula C13H18O4 and a molecular weight of 238.28. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “6-[(Phenylmethoxy)methyl]-1,4-dioxane-2-methanol” is represented by the formula C13H18O4. This indicates that the molecule is composed of 13 carbon atoms, 18 hydrogen atoms, and 4 oxygen atoms.

Mechanism of Action

The mechanism of action of “6-[(Phenylmethoxy)methyl]-1,4-dioxane-2-methanol” is not clearly defined in the literature. As it is used for research purposes, its mechanism of action may depend on the specific context of the research.

Safety and Hazards

As with any chemical, handling “6-[(Phenylmethoxy)methyl]-1,4-dioxane-2-methanol” requires appropriate safety measures. It is intended for research use only and is not intended for diagnostic or therapeutic use.

Future Directions

The future directions for “6-[(Phenylmethoxy)methyl]-1,4-dioxane-2-methanol” are not explicitly stated in the literature. Given its use in research, it may be involved in various studies aimed at understanding its properties and potential applications.

Synthesis routes and methods

Procedure details

108 g of benzyl alcohol (1.0 mole) is stirred under a nitrogen atmosphere at room temperature and 0.4 g of sodium is added to the mixture and stirring continued for 2-1/2 hours. Then 13.1 g of 2,2'-(oxybismethylene)bisoxirane (0.1 mole) is added and the mixture then heated to reflux for 18 hours. The mixture is then cooled to room temperature and with stirring is poured into 350 ml of water. The aqueous mixture is extracted with 2×200 ml portions of chloroform, the CHCl3 extracts are combined and dried over anhydrous sodium sulfate. The CHCl3 is removed in vacuo and the resulting yellow oil then vacuum distilled through a 10 cm vigreux column. The fraction distilling at 150°-154° @0.4 mm is collected yielding 4.8 g (20%) of the above compound.